Cas no 229614-51-1 (Methyl (1S,2S,3R,4R)-3-[(1R)-1-acetamido-2-ethylbutyl]-4-carbamimidamido-2-hydroxycyclopentanecarboxylate)

• Product name: Methyl (1S,2S,3R,4R)-3-[(1R)-1-acetamido-2-ethylbutyl]-4-carbamimidamido-2-hydroxycyclopentanecarboxylate
• CAS No: 229614-51-1
• MF: C₁₆H₃₀N₄O₄
• MW: 342.433807
• CID: 1412620
• PubChem ID: 73012103

Methyl (1S,2S,3R,4R)-3-[(1R)-1-acetamido-2-ethylbutyl]-4-carbamimidamido-2-hydroxycyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (1S,2S,3R,4R)-3-[(1R)-1-acetamido-2-ethylbutyl]-4-carbamimidamido-2-hydroxycyclopentanecarboxylate
• (1S,2S,3R,4R)-Methyl 3-((R)-1-acetamido-2-ethylbutyl)-4-guanidino-2-hydroxycyclopentanecarboxylate
• methyl (1S,2S,3S,4R)-3-[(1R)-1-acetamido-2-ethylbutyl]-4-(diaminomethylideneamino)-2-hydroxycyclopentane-1-carboxylate
• (1s,2s,3r,4r)-methyl3-((r)-1-acetamido-2-ethylbutyl)-4-guanidino-2-hydroxycyclopentanecarboxylate
• C16H30N4O4
• 229614-51-1
• DB-309673

• MDL： MFCD18206352
• Inchi： InChI=1S/C16H30N4O4/c1-5-9(6-2)13(19-8(3)21)12-11(20-16(17)18)7-10(14(12)22)15(23)24-4/h9-14,22H,5-7H2,1-4H3,(H,19,21)(H4,17,18,20)/t10-,11+,12+,13+,14+/m0/s1
• InChI Key： UCEWLPUPWASTTL-RYMFRWLXSA-N
• SMILES： O=C([C@@H]1[C@@H](O)[C@@H]([C@H](NC(C)=O)C(CC)CC)[C@H](NC(N)=N)C1)OC

Computed Properties

• Exact Mass: 342.22670545g/mol
• Monoisotopic Mass: 342.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 140Ų